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Compound of Interest

Compound Name: Atr-IN-12

Cat. No.: B12422904

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atr-IN-12 is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related
(ATR) kinase, a critical component of the DNA damage response (DDR) pathway.[1] ATR is
activated by single-stranded DNA, which can arise from various forms of DNA damage and
replication stress. Once activated, ATR phosphorylates a cascade of downstream targets,
including Chk1, to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks.
In many cancer cells, which often exhibit increased replication stress and defects in other DDR
pathways, there is a heightened reliance on the ATR signaling pathway for survival. This
dependency makes ATR an attractive therapeutic target, and inhibitors like Atr-IN-12 are
valuable tools for both basic research and drug development.

This document provides detailed protocols for the preparation of Atr-IN-12 stock solutions
using dimethyl sulfoxide (DMSO) as a solvent, along with essential data on its properties,
recommended concentrations for in vitro studies, and storage conditions.

Data Presentation
Atr-IN-12 Properties
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Property Value Reference
Molecular Formula C22H27Ns03S MedChemExpress
Molecular Weight 441.55 g/mol MedChemExpress
ICso 0.007 uM for ATR kinase [1]

Appearance Crystalline solid Cayman Chemical

led Stock and Working :

Parameter

Recommendation

Notes

Stock Solution Concentration

10 mM in DMSO

Based on solubility of similar
ATR inhibitors.[2][3]

Typical Working Concentration

Range

0.1 UM - 20 pM

Dependent on cell line and
experimental design. A starting
concentration of 10 uM is often

used in initial screenings.

Final DMSO Concentration in

Culture

< 0.5% (v/v)

To avoid solvent-induced

cytotoxicity.

Experimental Protocols

Materials

Atr-IN-12 powder

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Atr-IN-12 Stock Solution
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o Equilibrate Reagents: Allow the vial of Atr-IN-12 powder and the anhydrous DMSO to come
to room temperature before opening to prevent condensation of atmospheric moisture.
DMSO is hygroscopic and water absorption can affect compound solubility and stability.[4]

o Weighing the Compound: Accurately weigh the desired amount of Atr-IN-12 powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.4155 mg of Atr-IN-12 (Molecular Weight = 441.55 g/mol ).

e Dissolving in DMSO: Add the calculated volume of anhydrous DMSO to the tube containing
the Atr-IN-12 powder. For the example above, add 1 mL of DMSO.

e Solubilization: Tightly cap the tube and vortex thoroughly for several minutes until the powder
is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can
aid in dissolution if necessary. Visually inspect the solution to ensure there are no
undissolved particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[5]

o Storage: Store the aliquots at -20°C or -80°C for long-term storage. Based on stability data
for similar compounds, the stock solution is expected to be stable for at least 6 months at
-80°C.[6]

Protocol for Preparing Working Solutions

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM Atr-IN-12 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final working concentration. It is recommended to perform dilutions in a
stepwise manner to prevent precipitation of the compound.[5]

e DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium without the inhibitor. This is crucial to account for any effects of the
solvent on the cells.
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» Immediate Use: Use the freshly prepared working solutions immediately for your
experiments. Do not store aqueous dilutions for extended periods.

Visualizations

Experimental Workflow: Atr-IN-12 Stock Solution Preparation

Working Solution Preparation & Application

repare
el ol
Serially Dilute in
Cell Culture Medium

Stock Solution Preparation

Add Anhydrous DMSO H Vortex to Dissolve }—»

Start: Equilibrate
Atr-IN-12 and DMSO

Weigh Atr-IN-12 Powder }—»

Aliquot into . .
Single-Use Tubes Store at -20°C or -80°C >{ Thaw Stock Aliquot }—»

Click to download full resolution via product page

Caption: Workflow for preparing Atr-IN-12 stock and working solutions.
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ATR Signaling Pathway Inhibition by Atr-IN-12
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Caption: Inhibition of the ATR signaling pathway by Atr-IN-12.
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 To cite this document: BenchChem. [Application Notes and Protocols for Atr-IN-12 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422904#how-to-prepare-atr-in-12-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/atr-in-12.html
https://www.selleckchem.com/products/az20.html
https://www.selleckchem.com/products/azd6738.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9731518/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9731518/
https://www.benchchem.com/product/b12422904#how-to-prepare-atr-in-12-stock-solution-with-dmso
https://www.benchchem.com/product/b12422904#how-to-prepare-atr-in-12-stock-solution-with-dmso
https://www.benchchem.com/product/b12422904#how-to-prepare-atr-in-12-stock-solution-with-dmso
https://www.benchchem.com/product/b12422904#how-to-prepare-atr-in-12-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

